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Compound of Interest

Compound Name: L-Iditol hexaacetate

CAS No.: 13443-46-4

Cat. No.: B019715

Get Quote

L-Iditol, a naturally occurring sugar alcohol, serves as a valuable chiral building block in

chemical synthesis.[1][2] However, its high polarity and the presence of six hydroxyl groups

present significant challenges in purification and manipulation. The conversion to L-Iditol
hexaacetate is a key strategic step to overcome these hurdles. Acetylation masks the polar

hydroxyl groups, rendering the molecule less polar, more soluble in organic solvents, and

amenable to standard chromatographic purification techniques. This derivative is often not the

end product but a crucial, isolable intermediate for obtaining high-purity L-Iditol or for use in

further synthetic transformations.[3][4]

Chemical Identity and Physicochemical Properties
A precise understanding of a compound's identity is fundamental to its application. L-Iditol
hexaacetate is the fully acetylated form of L-Iditol.

CAS Number and Synonyms
CAS Number: 13443-46-4[5]
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Synonyms: [(2S,3R,4R,5S)-2,3,4,5,6-pentaacetyloxyhexyl] acetate, SCHEMBL7149374, DB-

255084.[5]

Structural and Molecular Data
The key physicochemical properties of L-Iditol hexaacetate are summarized in the table

below, providing essential data for experimental design and characterization.[5]

Property Value Source

IUPAC Name
[(2S,3R,4R,5S)-2,3,4,5,6-

pentaacetyloxyhexyl] acetate
PubChem[5]

Molecular Formula C₁₈H₂₆O₁₂ PubChem[5]

Molecular Weight 434.4 g/mol PubChem[5]

Canonical SMILES

CC(=O)OCC)OC(=O)C)OC(=O

)C)OC(=O)C">C@@HOC(=O)

C

PubChem[5]

InChI Key
NJVBTKVPPOFGAT-

WNRNVDISSA-N
PubChem[5]

Synthesis and Purification Workflow
The synthesis of L-Iditol hexaacetate is typically achieved through the exhaustive acetylation

of L-Iditol. This process is often integrated into the purification strategy for L-Iditol itself, which

can be produced via microbial or enzymatic reduction of L-sorbose.[3]

Conceptual Synthesis Pathway
The overall workflow from a common precursor, L-sorbose, to purified L-Iditol involves the

hexaacetate intermediate. This multi-step process ensures high purity of the final product.
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Step 1: Reduction

Step 2: Acetylation (Purification Handle)

Step 3: Purification & Deprotection

L-Sorbose

Crude L-Iditol + D-Sorbitol

 Catalytic Hydrogenation

L-Iditol Hexaacetate

 Acetic Anhydride,
Pyridine

Pure L-Iditol Hexaacetate

 Crystallization
or Chromatography

High-Purity L-Iditol

 Hydrolysis (e.g., NaOMe)

Click to download full resolution via product page

Caption: Synthesis and purification workflow for L-Iditol via its hexaacetate derivative.
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Detailed Experimental Protocol: Acetylation of L-Iditol
This protocol describes a standard laboratory procedure for the synthesis of L-Iditol
hexaacetate from L-Iditol. The causality for this choice is driven by the need to create a non-

polar derivative that readily crystallizes, separating it from unreacted starting materials and

other polar impurities.

Materials:

L-Iditol (1.0 eq)

Acetic Anhydride (12.0 eq, excess to ensure complete reaction)

Pyridine (Anhydrous, as solvent and catalyst)

Dichloromethane (DCM, for extraction)

1M Hydrochloric Acid (HCl, for workup)

Saturated Sodium Bicarbonate solution (for workup)

Brine (for workup)

Anhydrous Magnesium Sulfate (for drying)

Methanol (for crystallization)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under a

nitrogen atmosphere, dissolve L-Iditol in anhydrous pyridine. Cool the solution to 0°C in an

ice bath.

Rationale: The reaction is performed under inert gas to prevent moisture from quenching

the acetic anhydride. Cooling controls the exothermic reaction.

Addition of Acetic Anhydride: Add acetic anhydride dropwise to the cooled solution over 30

minutes.
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Rationale: Slow addition prevents a rapid temperature increase.

Reaction Progression: Remove the ice bath and allow the reaction to stir at room

temperature for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography

(TLC) until the starting material is fully consumed.

Quenching and Extraction: Cool the reaction mixture back to 0°C and slowly add 1M HCl to

neutralize the pyridine. Transfer the mixture to a separatory funnel and dilute with DCM.

Aqueous Workup: Wash the organic layer sequentially with 1M HCl, water, saturated sodium

bicarbonate solution, and finally brine.

Rationale: This series of washes removes pyridine hydrochloride, excess acid, and any

remaining water-soluble impurities.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate under reduced pressure to yield the crude L-Iditol hexaacetate.

Purification: Purify the crude product by crystallization from a suitable solvent system, such

as methanol, to obtain pure L-Iditol hexaacetate as a crystalline solid.[3]

Self-Validation: The purity of the crystalline product can be confirmed by measuring its

melting point and through analytical techniques like NMR spectroscopy.

Applications in Research and Drug Development
L-Iditol hexaacetate is primarily a synthetic intermediate. Its utility stems from the broader

applications of its parent compound, L-Iditol, and related structures.

Precursor for High-Purity L-Iditol: As detailed in the synthesis section, the hexaacetate is a

key intermediate for producing highly pure L-Iditol, which is essential for consistent results in

downstream applications.

Synthesis of Anhydrides: L-Iditol is a precursor to internal anhydrides like isoidide (1,4:3,6-

dianhydroiditol).[3][4] These rigid bicyclic diols are valuable monomers for creating specialty

polymers, such as polyesters and polyamides, with unique thermal and mechanical
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properties.[3][6] The protected hexaacetate can be a useful intermediate in multi-step

syntheses towards these targets.

Chiral Scaffolding in Drug Discovery: Natural products and their derivatives are a

cornerstone of drug discovery.[7] The chiral backbone of L-Iditol, made accessible and

manipulable via its hexaacetate form, can be used as a scaffold for the synthesis of complex

molecules and potential drug candidates.

Analytical Characterization
Confirmation of the structure and purity of L-Iditol hexaacetate is achieved using standard

analytical techniques for organic compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

molecular structure by identifying the chemical shifts and couplings of the protons and

carbons in the molecule.[5]

Infrared (IR) Spectroscopy: IR spectroscopy is used to verify the presence of key functional

groups, particularly the characteristic ester carbonyl stretch (around 1740 cm⁻¹), and the

absence of the broad hydroxyl (-OH) stretch from the starting material.[5]

Chromatographic Methods: Techniques like High-Performance Liquid Chromatography

(HPLC) and Gas Chromatography (GC), often coupled with mass spectrometry (MS), are

employed to assess purity.[8]

Conclusion
L-Iditol hexaacetate is more than a simple derivative; it is a strategic tool for chemists and

researchers. Its CAS number is 13443-46-4.[5] By temporarily masking the reactive hydroxyl

groups of L-Iditol, it facilitates purification and provides a stable intermediate for further

synthetic elaboration. Its role in the synthesis of high-purity sugar alcohols and as a precursor

to valuable monomers underscores its importance in both academic research and industrial

applications, including polymer chemistry and drug development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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